Cas no 62024-26-4 (Benzenaminium, 4-iodo-N,N,N-trimethyl-)
62024-26-4 structure
Product Name:Benzenaminium, 4-iodo-N,N,N-trimethyl-
CAS No:62024-26-4
MF:C9H13IN
MW:262.110694646835
CID:1633789
Update Time:2024-08-30
Benzenaminium, 4-iodo-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzenaminium, 4-iodo-N,N,N-trimethyl-
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- Inchi: 1S/C9H13IN/c1-11(2,3)9-6-4-8(10)5-7-9/h4-7H,1-3H3/q+1
- InChI Key: GVAUFDSPXNHCLL-UHFFFAOYSA-N
- SMILES: C1([N+](C)(C)C)=CC=C(I)C=C1
Computed Properties
- Exact Mass: 262.00889
- Monoisotopic Mass: 262.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
Experimental Properties
- PSA: 0
Benzenaminium, 4-iodo-N,N,N-trimethyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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